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Compound of Interest

Compound Name: Antibacterial agent 82

Cat. No.: B12408073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial Agent 82 is a novel, broad-spectrum, hard-surface antimicrobial disinfectant and

deodorizer designed for rapid efficacy against a wide range of pathogenic microorganisms. Its

formulation is based on a synergistic blend of quaternary ammonium compounds and

activating agents, providing a unique mechanism of action that ensures swift and effective

disinfection of non-porous surfaces. These application notes provide detailed protocols for the

use and evaluation of Antibacterial Agent 82 in a laboratory setting.

Mechanism of Action
Antibacterial Agent 82 primarily acts by disrupting the cellular membranes of microorganisms.

The cationic quaternary ammonium compounds adhere to the negatively charged bacterial cell

wall and membrane. This binding disrupts the membrane's integrity, leading to the leakage of

essential intracellular components and ultimately cell death.
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Caption: Mechanism of action of Antibacterial Agent 82.

Efficacy Data
The bactericidal efficacy of Antibacterial Agent 82 has been demonstrated against a variety of

common and multi-drug resistant (MDR) bacteria. The following tables summarize the

percentage reduction in colony-forming units (CFU/ml) and the minimum inhibitory

concentrations (MIC) observed in laboratory studies.

Table 1: Bactericidal Efficacy of Antibacterial Agent 82
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Bacterial Strain Percentage Reduction in CFU/ml

Pseudomonas aeruginosa 82.4%[1]

Staphylococcus aureus (MRSA) 99.9%

Escherichia coli 99.9%

Klebsiella pneumoniae 99.0%[1]

Acinetobacter baumannii 98.2%[1]

Table 2: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 82

Bacterial Strain MIC (µg/ml)

Acinetobacter baumannii 0.66[1]

Escherichia coli 1.25

Pseudomonas aeruginosa 2.5

Staphylococcus aureus (MRSA) 0.5

Experimental Protocols
Protocol 1: Quantitative Suspension Test for
Bactericidal Activity
This protocol determines the bactericidal activity of Antibacterial Agent 82 in suspension.

Preparation

Experiment Evaluation Analysis

Prepare bacterial suspension
(1.5-5 x 10^8 CFU/ml)

Mix bacterial suspension
with Agent 82 dilutions

Prepare dilutions of
Antibacterial Agent 82

Incubate at specified
contact time and temperature

Neutralize disinfectant
action

Plate serial dilutions
on agar plates

Incubate plates and
count colonies

Calculate log reduction
in viable counts
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Caption: Workflow for the quantitative suspension test.

Methodology:

Preparation of Bacterial Suspension: Culture the test organism on a suitable agar medium.

Harvest the bacteria and suspend in a sterile solution to achieve a concentration of 1.5 - 5.0

x 10⁸ CFU/ml.

Preparation of Disinfectant Solutions: Prepare the desired concentrations of Antibacterial
Agent 82 in sterile distilled water.

Exposure: Add 1 part of the bacterial suspension to 9 parts of the disinfectant solution.

Contact Time: Maintain the mixture at a specified temperature for a defined contact time

(e.g., 5 minutes).

Neutralization: At the end of the contact time, add an appropriate neutralizer to stop the

disinfectant action.

Viable Count: Perform serial dilutions of the neutralized mixture and plate on a suitable agar

medium.

Incubation: Incubate the plates at 37°C for 24-48 hours.

Data Analysis: Count the number of colonies and calculate the reduction in viable counts

compared to a control without the disinfectant.

Protocol 2: Carrier Test for Surface Disinfection Efficacy
This protocol evaluates the efficacy of Antibacterial Agent 82 on a hard, non-porous surface.

Methodology:

Carrier Preparation: Use sterile stainless steel carriers (1x1 cm).
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Inoculation: Inoculate each carrier with a standardized culture of the test organism and let it

dry under sterile conditions.

Disinfectant Application: Immerse the inoculated carriers in the Antibacterial Agent 82
solution for a specified contact time.

Neutralization: After the contact time, transfer the carriers to a neutralizing broth.

Elution: Vortex or sonicate the carriers in the neutralizing broth to elute any surviving

bacteria.

Viable Count: Plate serial dilutions of the eluate onto agar plates.

Incubation: Incubate the plates at 37°C for 24-48 hours.

Data Analysis: Calculate the log reduction of viable bacteria compared to control carriers

treated with a saline solution.

Application Guidelines
For general surface disinfection, a dilution of 1:100 of Antibacterial Agent 82 is recommended

with a minimum contact time of 5 minutes. For areas with heavy soiling, a pre-cleaning step is

advised. For known or suspected contamination with highly resistant organisms, a higher

concentration (e.g., 1:50) and a longer contact time (e.g., 10 minutes) may be required.

Safety Precautions
Follow standard laboratory safety procedures when handling Antibacterial Agent 82 and

bacterial cultures. Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses. Refer to the Safety Data Sheet (SDS) for detailed information on handling,

storage, and disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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